N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide
Overview
Description
N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide, also known as FLUO-4, is a fluorescent calcium indicator used in scientific research. It is a synthetic molecule that can bind to calcium ions, allowing researchers to visualize calcium signaling in cells and tissues.
Mechanism of Action
N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide works by binding to calcium ions, which causes the molecule to fluoresce. When N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide binds to calcium, the molecule undergoes a conformational change that results in an increase in fluorescence intensity. This allows researchers to visualize changes in calcium signaling in real-time.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide has no known biochemical or physiological effects on cells or tissues. It is a non-toxic molecule that can be used safely in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide is its high sensitivity and selectivity for calcium ions. It is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide has some limitations, including its relatively short half-life, which can limit its usefulness in long-term experiments. Additionally, N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide can be affected by changes in pH and temperature, which can impact its fluorescence intensity.
Future Directions
There are several potential future directions for research involving N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide. One area of interest is the development of new fluorescent calcium indicators with improved sensitivity and selectivity. Another area of interest is the use of N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide in combination with other imaging techniques, such as two-photon microscopy, to study calcium signaling in vivo. Additionally, N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide could be used to study calcium signaling in disease models, such as Alzheimer's disease and Parkinson's disease, to better understand the underlying mechanisms of these conditions.
Scientific Research Applications
N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide is widely used in scientific research to study calcium signaling in cells and tissues. It is particularly useful in neuroscience research, where it can be used to study the activity of neurons and synapses. N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide can also be used to study calcium signaling in other cell types, including muscle cells and immune cells.
properties
IUPAC Name |
2-[8-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(4-cyanophenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN6O2S/c22-16-5-1-15(2-6-16)13-31-20-19-26-28(21(30)27(19)10-9-24-20)12-18(29)25-17-7-3-14(11-23)4-8-17/h1-10H,12-13H2,(H,25,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZXNUFVPGAJUEG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC=C(C=C4)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN6O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-fluorophenyl)-2-(2-thienyl)-1,3-thiazole-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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